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Compound of Interest

Compound Name: Oxetane-3-carbaldehyde

Cat. No.: B578757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of Oxetane-3-carbaldehyde. Adherence to these procedures is essential for ensuring

a safe laboratory environment.

Hazard Identification and Quantitative Data
Oxetane-3-carbaldehyde is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation. It is also harmful if swallowed. The following table summarizes its key

hazard information.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
GHS02 Warning

H226: Flammable

liquid and vapor

Acute toxicity, oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Skin

corrosion/irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation

Serious eye

damage/eye irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

GHS07 Warning
H335: May cause

respiratory irritation

Data sourced from PubChem and supplier safety data sheets.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table outlines the

recommended PPE for handling Oxetane-3-carbaldehyde.
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Body Part Required PPE Material/Specification

Eyes/Face
Safety goggles and a face

shield

ANSI Z87.1 certified. A face

shield should be worn over

goggles when there is a splash

hazard.[1][2]

Hands Chemical-resistant gloves

Butyl rubber or nitrile gloves

are recommended for handling

aldehydes.[3] Avoid latex

gloves.[3] Always inspect

gloves before use and replace

immediately if contaminated.[4]

Body Flame-resistant lab coat

Fully buttoned with sleeves of

sufficient length to prevent skin

exposure.

Respiratory
Use in a certified chemical

fume hood

If a fume hood is not available

or if there is a risk of exceeding

exposure limits, a NIOSH-

approved respirator with

organic vapor cartridges is

required.[3]

Feet Closed-toe shoes
Made of a non-porous

material.

Experimental Protocol: Safe Handling of Oxetane-3-
carbaldehyde
This step-by-step guide ensures the safe handling of Oxetane-3-carbaldehyde during routine

laboratory procedures.

3.1. Preparation

Ensure a certified chemical fume hood is operational.

Verify the location and accessibility of the nearest safety shower and eyewash station.
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Assemble all necessary PPE as outlined in the table above.

Have a chemical spill kit readily available. For flammable liquids, this should include non-

combustible absorbent materials like spill pads with a vapor barrier.[5][6]

3.2. Handling

Conduct all manipulations of Oxetane-3-carbaldehyde within a certified chemical fume

hood to minimize inhalation exposure.

Ground all equipment to prevent the buildup of static electricity, which can be an ignition

source.

Avoid contact with skin and eyes.

Keep away from heat, sparks, open flames, and other ignition sources.

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly closed when not in use.

3.3. Storage

Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents.

The recommended storage temperature is -20°C under a nitrogen atmosphere.

Ensure the storage container is clearly labeled with the chemical name and all relevant

hazard warnings.

Operational Plan: Chemical Spill Response
In the event of a spill, follow this workflow to ensure a safe and effective cleanup.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Small Spill?

Large Spill
(Contact EHS)

No

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Yes

Contain the Spill
(Use absorbent dikes)

Absorb the Spill
(Use non-combustible absorbent pads)

Collect Absorbed Material
(Use non-sparking tools)

Package Waste
(Seal in a labeled, compatible container)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(Follow hazardous waste procedures)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

